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Compound of Interest

Compound Name: Pyrazosulfuron-ethyl

Cat. No.: B166691

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to conducting bioefficacy studies of
Pyrazosulfuron-ethyl, a sulfonylurea herbicide. The protocols outlined below are designed to
ensure robust and reproducible data for the evaluation of its weed control capabilities,
particularly in transplanted rice.

Introduction

Pyrazosulfuron-ethyl is a systemic herbicide that is effective against a wide range of broad-
leaved weeds, grasses, and sedges.[1] Its mode of action is the inhibition of acetolactate
synthase (ALS), a crucial enzyme in the biosynthesis of branched-chain amino acids (valine,
leucine, and isoleucine) in plants.[2][3][4][5] This inhibition leads to the cessation of cell division
and plant growth, ultimately causing weed death. This document provides detailed
experimental protocols for assessing the bioefficacy of Pyrazosulfuron-ethyl formulations.

Signaling Pathway of Pyrazosulfuron-ethyl

Pyrazosulfuron-ethyl acts by inhibiting the acetolactate synthase (ALS) enzyme, also known
as acetohydroxyacid synthase (AHAS). This enzyme is the first step in the biosynthetic
pathway of essential branched-chain amino acids. The inhibition of ALS leads to a deficiency in
these amino acids, which in turn halts protein synthesis and cell division in the meristematic
tissues of susceptible plants, resulting in their death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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